Cas no 106246-33-7 (4,4'-Methylenebis(3-chloro-2,6-diethylaniline))

4,4'-Methylenebis(3-chloro-2,6-diethylaniline) is a high-purity aromatic diamine compound primarily used as a curing agent in polyurethane and epoxy resin systems. Its symmetrical structure and chlorine substitution enhance thermal stability and chemical resistance in cured polymers. The diethyl groups contribute to improved solubility and processing characteristics. This compound is particularly valued in applications requiring robust mechanical properties and durability under harsh conditions, such as coatings, adhesives, and composite materials. Its controlled reactivity ensures consistent curing performance, making it suitable for formulations demanding precise crosslinking density. Proper handling is essential due to its potential sensitivity to moisture and light.
4,4'-Methylenebis(3-chloro-2,6-diethylaniline) structure
106246-33-7 structure
Product Name:4,4'-Methylenebis(3-chloro-2,6-diethylaniline)
CAS No:106246-33-7
MF:C21H28Cl2N2
MW:379.366423606873
MDL:MFCD00071551
CID:62601
PubChem ID:86261
Update Time:2025-10-29

4,4'-Methylenebis(3-chloro-2,6-diethylaniline) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Methylenebis(3-chloro-2,6-diethylaniline)
    • 4,4-Methylene-Bis(3-Chloro-2,6-Diethylaniline)
    • 4,4-methylene bis(3-chloro-2,6-diethylaniline)
    • MCDEA
    • 4,4'-Methylene-bis(3-chloro-2,6-diethylaniline)
    • 4-[(4-amino-2-chloro-3,5-diethylphenyl)methyl]-3-chloro-2,6-diethylaniline
    • Bis(4-amino-2-chloro-3,5-diethylphenyl)methane
    • M-CDEA
    • BIS(4-AMINO-2-CHLORO-3,5-DIETHYLPHENYL)METHANE (MCDEA)
    • LONZACURE(R) M-CDEA
    • LONZACURE(R) M-CDEA-GS
    • Bis-(4-amino-3-chloro-2,6-diethylphenyl)-methane
    • Benzenamine, 4,4-methylenebis3-chloro-2,6-diethyl-
    • LABOTEST-BB LT00159326
    • 4,4'-METHYLENEBIS(3-CHLORO-2,6-DIETHYLAN
    • 4,4’-methylenebis[3-chloro-2,6-diethyl-benzenamin
    • Benzenamine, 4,4'-methylenebis[3-chloro-2,6-diethyl-
    • Benzenamine, 4,4'-methylenebis(3-chloro-2,6-diethyl-
    • AK112390
    • Benzenamine,4,4'-methylenebis[3-chloro-2,6-diethyl-
    • C21H28Cl2N2
    • 4-[(4-amino-2-chloro-3,5-diethylphenyl)methyl]-3-chloro-2,6-diethylphenylamine
    • UNII-GN49RAR5P2
    • DTXSID0073031
    • 106246-33-7
    • FT-0729105
    • EN300-21622
    • AKOS015901640
    • NS00019634
    • 4,4'-Methylenebis(3-chloro-2,6-diethylaniline) 100 microg/mL in Acetonitrile
    • CS-0152540
    • GN49RAR5P2
    • 4,4'-Methylenebis[3-chloro-2,6-diethylbenzenamine]
    • BCP31667
    • SB83657
    • M3183
    • MFCD00071551
    • 4,4 inverted exclamation mark -Methylenebis(3-chloro-2,6-diethylaniline)
    • 4,4'-Methylenebis(3-chloro-2,6-diethylbenzenamine)
    • FS-3989
    • Z104505820
    • SCHEMBL15262
    • Benzenamine, 4,4'-methylenebis[3-chloro-2,6-diethyl- pound>>4,4'-Methylenebis(3-chloro-2,6-diethylaniline)
    • D71230
    • SY237735
    • DB-324806
    • DB-059459
    • 4,4'-METHYLENE-BIS3-CHLORO-2,6-DIETHYLANILINE
    • VIOMIGLBMQVNLY-UHFFFAOYSA-N
    • MDL: MFCD00071551
    • Inchi: 1S/C21H28Cl2N2/c1-5-12-9-14(18(22)16(7-3)20(12)24)11-15-10-13(6-2)21(25)17(8-4)19(15)23/h9-10H,5-8,11,24-25H2,1-4H3
    • InChI Key: VIOMIGLBMQVNLY-UHFFFAOYSA-N
    • SMILES: ClC1=C(CC)C(=C(CC)C=C1CC1=CC(CC)=C(C(CC)=C1Cl)N)N

Computed Properties

  • Exact Mass: 378.16300
  • Monoisotopic Mass: 378.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 6.9

Experimental Properties

  • Color/Form: Gray white crystal powder
  • Density: 1.154
  • Melting Point: 86.0 to 90.0 deg-C
  • Boiling Point: 506.4 ºC at 760 mmHg
  • Flash Point: 260.1 ºC
  • Refractive Index: 1.597
  • PSA: 52.04000
  • LogP: 7.16060

4,4'-Methylenebis(3-chloro-2,6-diethylaniline) Security Information

4,4'-Methylenebis(3-chloro-2,6-diethylaniline) Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,4'-Methylenebis(3-chloro-2,6-diethylaniline) Pricemore >>

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4,4'-Methylenebis(3-chloro-2,6-diethylaniline) Production Method

4,4'-Methylenebis(3-chloro-2,6-diethylaniline) Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:106246-33-7)Bis(4-amino-2-chloro-3,5-diethylphenyl)methane
Order Number:1645310
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:106246-33-7)Bis(4-amino-2-chloro-3,5-diethylphenyl)methane
Order Number:LE19260;LE5481;LE1645310
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:21
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:106246-33-7)Bis(4-amino-2-chloro-3,5-diethylphenyl)methane
1645310
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:106246-33-7)Bis(4-amino-2-chloro-3,5-diethylphenyl)methane
LE19260;LE5481;LE1645310
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email